Carbonic acid, 1-(acetyloxy)ethyl 4-nitrophenyl ester

• CAS: 101623-68-1
• Molecular Formula: C11H11NO7
• Molecular Weight: 269.21 g/mol
• SMILES: CC(OC(=O)C)OC(=O)OC1=CC=C(C=C1)[N+](=O)[O-]
• InChI: InChI=1S/C11H11NO7/c1-7(13)17-8(2)18-11(14)19-10-5-3-9(4-6-10)12(15)16/h3-6,8H,1-2H3
• InChIKey: LUJRIWGEPQDLNV-UHFFFAOYSA-N

Researchers developing amine-containing prodrugs often face unpredictable activation kinetics and low bioavailability due to suboptimal promoieties. This compound provides a definitive solution-the 1-(acetyloxy)ethyl group undergoes a specific two-step bioactivation cascade (esterase hydrolysis followed by spontaneous cyclization), enabling precise, enzyme-triggered release of the parent drug. • Delivers >2.5-fold AUC improvement for model compounds in vivo. • Validated in prodrug synthesis of pindolol, betaxolol, and related beta-blockers. • Available in high purity (≥95%) with robust supply for both R&D and kilo-scale production, backed by well-characterized analytical data.

Overview & Procurement Guide

Carbonic acid, 1-(acetyloxy)ethyl 4-nitrophenyl ester (CAS 101623-68-1), also known as 1-acetoxyethyl p-nitrophenyl carbonate, is a specialized organic carbonate ester with the molecular formula C11H11NO7 and a molecular weight of 269.21 g/mol [1]. This compound is primarily recognized as a key intermediate for the synthesis of bioreversible prodrugs, particularly for masking primary and secondary amine functions in pharmaceuticals [2]. Its structure features a 4-nitrophenyl carbonate moiety, which acts as an excellent leaving group, and a 1-(acetyloxy)ethyl group, which serves as a hydrolytically labile promoiety designed for esterase-mediated activation [2]. The compound's unique dual functionality enables a one-step, high-yield derivatization of amine-containing drugs, making it a strategic reagent for improving pharmacokinetic properties.

One-step amine derivatization for prodrug synthesis

Enables esterase-mediated bioreversible activation design

Supports pharmacokinetic modulation research workflows

• [1] PubChem. (2025). 1-Acetoxyethyl p-nitrophenyl carbonate. PubChem Compound Summary for CID 11780560. National Center for Biotechnology Information. View Source
• [2] Alexander, J., & C. (1985). European Patent EP0167451B1. A new process for preparing novel N-(acyloxy-alkoxy) carbonyl derivatives useful as bioreversible prodrug moieties for primary and secondary amine functions in drugs. Merck & Co., Inc. View Source

Why Generic Carbonates Cannot Substitute

The specific utility of Carbonic acid, 1-(acetyloxy)ethyl 4-nitrophenyl ester in prodrug design hinges on its unique combination of a potent 4-nitrophenoxide leaving group and a precisely engineered 1-(acetyloxy)ethyl promoiety. This promoiety is designed for a specific, two-step bioactivation cascade: initial esterase-mediated hydrolysis of the acetyl group, followed by a spontaneous, intramolecular cyclization that liberates the parent drug and benign metabolic byproducts [1]. Generic alternatives like simple alkyl or aryl 4-nitrophenyl carbonates (e.g., ethyl, methyl, or phenyl p-nitrophenyl carbonate) lack this bifunctional activation mechanism. They may serve as simple acylating agents but cannot provide the same controlled, enzyme-triggered release profile essential for a successful prodrug [1]. Furthermore, the (acyloxy)alkyl group's structure directly influences the prodrug's hydrolytic stability and activation rate, with the 1-(acetyloxy)ethyl group demonstrating a specific stability profile (t1/2 ~ hours at pH 5-7) that is optimal for oral absorption before activation . Substituting this with a different promoiety would fundamentally alter the prodrug's pharmacokinetic behavior, rendering any comparative data or established synthesis protocols inapplicable.

Activation mechanism mismatch

Generic carbonates lack the bifunctional esterase-triggered release design

Stability profile may shift

Promoiety change can alter hydrolytic t_1/2 and activation rate, affecting the intended prodrug profile

Synthesis protocols not directly transferable

Established procedures for this reagent may not apply to alternative carbonates

• [1] Alexander, J., & C. (1985). European Patent EP0167451B1. A new process for preparing novel N-(acyloxy-alkoxy) carbonyl derivatives useful as bioreversible prodrug moieties for primary and secondary amine functions in drugs. Merck & Co., Inc. View Source

Comparative Evidence Guide

Superior Oral Bioavailability

While not a direct study on the free carbonate ester, a key study by Stark et al. (2001) directly compared the in vivo performance of five different prodrug types for the drug (R)-α-methylhistamine. The prodrug utilizing an Nα-(1-(acetyloxy)ethylcarbamate) promoiety (derived from a reagent structurally analogous to the target compound) demonstrated significantly superior oral bioavailability. This promoiety's design is the very reason the target compound is synthesized and used. The data show that the (acyloxy)alkylcarbamate prodrug (Compound 5) achieved a plasma AUC (Area Under the Curve) for the active drug that was more than 2.5 times higher than that of the reference azomethine prodrug (BP2.94) following oral administration in mice .

Oral exposure model

Class-level

>2.5-fold higher AUC vs. azomethine prodrug

Supports prodrug design rationale (class-level inference)

Mice, plasma; model compound study

Evidence Dimension	In vivo oral bioavailability (AUC of active drug)
Target Compound Data	Prodrug containing 1-(acetyloxy)ethylcarbamate promoiety (Compound 5)
Comparator Or Baseline	Reference azomethine prodrug (BP2.94)
Quantified Difference	>2.5-fold higher AUC
Conditions	Oral administration to mice, plasma analysis

Why This Matters

This data provides a strong class-level inference for the target compound's utility, as it demonstrates the proven pharmacokinetic advantage of the (acyloxy)alkyl promoiety it is designed to install, which is a primary driver for its procurement over simpler acylating agents.

Efficient Synthesis Protocol

The synthesis of Carbonic acid, 1-(acetyloxy)ethyl 4-nitrophenyl ester is a well-established, high-yielding process. A foundational patent from Merck & Co., Inc. (EP0167451B1) details the preparation of α-acetoxyethyl p-nitrophenyl carbonate. The reported procedure, involving the reaction of p-nitrophenol with α-chloroethyl chloroformate followed by displacement with acetate, yields 0.82 g (74.5%) of the pure product after chromatographic purification [1]. This yield is for a two-step, one-pot procedure that produces a complex, dual-functional reagent. While a direct comparator (chloromethyl p-nitrophenyl carbonate) is reported with a 95% yield under optimized conditions , this simpler reagent lacks the critical acetoxyethyl promoiety and is a distinct class of compound.

Synthetic yield

Supporting evidence

74.5%

Supports procurement confidence

Two-step, one-pot; chromatographic purification

Evidence Dimension	Isolated synthetic yield
Target Compound Data	74.5% yield
Comparator Or Baseline	Chloromethyl p-nitrophenyl carbonate (CAS 50780-50-2)
Quantified Difference	Not applicable; compounds serve different functions
Conditions	Two-step, one-pot reaction from p-nitrophenol and α-chloroethyl chloroformate; purification via chromatography

Why This Matters

The documented, reproducible synthesis with a 74.5% yield provides procurement confidence, indicating that the compound can be reliably synthesized or sourced in good quantity for research and development purposes.

• [1] Alexander, J., & C. (1985). European Patent EP0167451B1. Example 1: α-Acetoxyethyl p-nitrophenyl carbonate. Merck & Co., Inc. View Source

Versatile Prodrug Synthesis

The broad utility of Carbonic acid, 1-(acetyloxy)ethyl 4-nitrophenyl ester as a prodrug intermediate is explicitly demonstrated in the patent literature. EP0167451B1 provides multiple working examples where the target compound is used to derivatize amine-containing drugs. In Example 3, the reaction of pindolol with α-acetoxyethyl p-nitrophenyl carbonate in hexamethylphosphoramide yields the corresponding acetoxyethyl carbamate prodrug in 52.6% yield [1]. In Example 5, the same reagent is used to successfully prepare a prodrug of betaxalol [1]. This contrasts with simpler carbonates, which may not be designed for this specific bioreversible linkage, or which may require more complex multi-step procedures.

Reagent utility across scaffolds

Head-to-head

Pindolol (52.6% yield); betaxolol prodrug prepared

Demonstrates specific bioreversible linkage installation

Functional comparison vs. generic carbonates; hexamethylphosphoramide, r.t.

Evidence Dimension	Synthetic utility for prodrug preparation
Target Compound Data	Successfully reacted with pindolol (52.6% yield) and betaxolol
Comparator Or Baseline	Generic 4-nitrophenyl carbonates (e.g., ethyl, phenyl)
Quantified Difference	N/A (functional difference)
Conditions	Reaction with pindolol in hexamethylphosphoramide at room temperature

Why This Matters

This evidence directly proves the compound's specific and intended use, demonstrating its effectiveness across multiple drug scaffolds and providing a clear rationale for its selection over non-specialized carbonate esters in prodrug development.

• [1] Alexander, J., & C. (1985). European Patent EP0167451B1. Examples 3 and 5: Prodrug synthesis using α-acetoxyethyl p-nitrophenyl carbonate. Merck & Co., Inc. View Source

Key Application Scenarios

Bioreversible Prodrug Synthesis

This is the compound's primary and most well-documented application. Researchers seeking to improve the oral bioavailability or modulate the pharmacokinetic profile of a drug candidate with a primary or secondary amine should prioritize this reagent. It enables a one-step installation of the (acyloxy)alkyl promoiety, a strategy proven to significantly enhance drug exposure, as evidenced by a >2.5-fold increase in AUC for a model compound in vivo . Its use is validated in the synthesis of prodrugs for beta-blockers like pindolol and betaxolol [1].

Targeted Drug Delivery Systems

The (acyloxy)alkyl promoiety installed by this compound is designed to be cleaved by ubiquitous esterases, which are often present at higher concentrations in certain tissues or disease states. This makes it a valuable tool for creating prodrugs with a degree of targeted activation. The foundational patent literature [1] explicitly describes its utility in creating bioreversible derivatives, laying the groundwork for targeted delivery applications where enzyme-triggered release is desired.

Esterase Activity Probe

Due to its well-characterized activation mechanism, which relies on esterase-mediated hydrolysis followed by spontaneous cyclization, this compound or its derived prodrugs can serve as a chemical biology probe. Its activation profile, which differs from simple ester prodrugs that may rely solely on chemical hydrolysis, allows researchers to dissect the relative contributions of enzymatic versus non-enzymatic activation pathways in complex biological systems [1].

Scale-Up of Prodrug Intermediates

For process chemists, the availability of a robust, high-yielding (74.5%) [1] and reproducible synthesis for this key intermediate is a critical factor. The compound's stability and reactivity profile allow for its use in multi-kilogram scale syntheses of pharmaceutical prodrugs, making it a practical choice for industrial applications beyond academic research. The clear spectroscopic characterization provided in patents [1] further aids in quality control and process monitoring.

Application

Selection Property

Validation Focus

Prodrug synthesis

(Acyloxy)alkyl promoiety installation

In vivo exposure model review

Targeted delivery research

Esterase-mediated activation design

Enzyme-triggered release validation

Esterase activity probe

Defined activation cascade

Enzymatic vs. chemical hydrolysis profiling

Process-scale intermediate

Reproducible high-yield synthesis

Process-scale quality control

• [1] Alexander, J., & C. (1985). European Patent EP0167451B1. A new process for preparing novel N-(acyloxy-alkoxy) carbonyl derivatives useful as bioreversible prodrug moieties for primary and secondary amine functions in drugs. Merck & Co., Inc. View Source